Cas no 937657-16-4 ((butan-2-yl)(5-methylfuran-2-yl)methylamine)

• Product Name: (butan-2-yl)(5-methylfuran-2-yl)methylamine
• CAS No: 937657-16-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD09693952
• CID: 4720637
• PubChem ID: 16495012
• Update Time: 2025-06-14

(butan-2-yl)(5-methylfuran-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[(5-methylfuran-2-yl)methyl]amine
• (butan-2-yl)(5-methylfuran-2-yl)methylamine

• MDL： MFCD09693952
• Inchi： 1S/C10H17NO/c1-4-8(2)11-7-10-6-5-9(3)12-10/h5-6,8,11H,4,7H2,1-3H3
• InChI Key： RGSBGXLXKSDCAN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Topological Polar Surface Area: 25.2

Additional information on (butan-2-yl)(5-methylfuran-2-yl)methylamine

Recent Advances in the Study of (butan-2-yl)(5-methylfuran-2-yl)methylamine (CAS: 937657-16-4)

In recent years, the compound (butan-2-yl)(5-methylfuran-2-yl)methylamine (CAS: 937657-16-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and amine functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of (butan-2-yl)(5-methylfuran-2-yl)methylamine. Recent publications highlight novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis method that significantly enhances enantioselectivity, a critical factor for its biological activity.

Pharmacological investigations have revealed that (butan-2-yl)(5-methylfuran-2-yl)methylamine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, including depression and anxiety. These findings are supported by molecular docking studies that predict high affinity for specific receptor targets, such as the serotonin transporter (SERT) and dopamine receptors.

Moreover, the compound's pharmacokinetic profile has been a focal point of recent research. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution properties, with moderate metabolic stability. These characteristics position it as a viable candidate for further drug development, pending comprehensive toxicological assessments.

In conclusion, (butan-2-yl)(5-methylfuran-2-yl)methylamine (CAS: 937657-16-4) represents a promising scaffold in medicinal chemistry. Ongoing research aims to explore its full therapeutic potential, optimize its synthetic accessibility, and evaluate its safety profile. The collective findings underscore its significance as a compound of interest in the quest for novel pharmacological interventions.